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Compound of Interest

Compound Name: Disperse Brown 1

Cat. No.: B1345095

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and related
physicochemical properties of C.I. Disperse Brown 1. The information is compiled from
various chemical databases and supplier information to ensure accuracy and relevance for
research and development applications.

Physicochemical Data Summary

C.I. Disperse Brown 1 is a disperse dye characterized as an azo compound. It is primarily
used in the dyeing of polyester and other synthetic fibers. For scientific purposes,
understanding its precise molecular weight and formula is critical for stoichiometric calculations,
analytical method development, and toxicological studies. The key quantitative data for C.I.
Disperse Brown 1 are summarized in the table below.
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Parameter

Value

Reference

Chemical Name

2,2'-[[3-chloro-4-[(2,6-dichloro-
4-

nitrophenyl)azo]phenyl]limino]bi

sethanol
C.l. Name Disperse Brown 1 [1103114]
C.I. Number 11152

CAS Registry Number

12236-00-9, 23355-64-8

Molecular Formula C16H15CI3N4Oa4
Molecular Weight 433.67 g/mol

Disperse Brown 3G, Disperse
Synonyms Brown 3RD, Disperse Brown

S-3R

Chemical Identity and Molecular Weight

The molecular weight of a compound is a fundamental property derived from its molecular

formula. The diagram below illustrates the relationship between the molecular formula and the

resulting molecular weight for C.I. Disperse Brown 1.
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Molecular Formula: C16H15CI3N404

Oxygen (O)

4 atoms

Nitrogen (N)

4 atoms

Chlorine (Cl)

3 atoms

Hydrogen (H)

Calculation

Sum of |
Atomic Weights

Molecular Weight

433.67 g/mol

-

15 atoms

Carbon (C)

16 atoms

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Disperse Brown 1 | C16H15CI3N404 | CID 31878 - PubChem [pubchem.ncbi.nim.nih.gov]

3. worlddyevariety.com [worlddyevariety.com]

4. Disperse Brown 1 | 12236-00-9 [chemicalbook.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of C.I.
Disperse Brown 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345095#molecular-weight-of-c-i-disperse-brown-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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